Cas no 1220028-08-9 (6-chloro-N-(2-methylpropyl)pyrimidin-4-amine)

• Product Name: 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine
• CAS No: 1220028-08-9
• MF: C₈H₁₂ClN₃
• MW: 185.653980255127
• MDL: MFCD13562464
• CID: 1035004
• PubChem ID: 21802602
• Update Time: 2025-05-24

6-chloro-N-(2-methylpropyl)pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-N-isobutylpyrimidin-4-amine
• 6-Chloro-N-isobutyl-4-pyrimidinamine
• 4-isobutylamino-6-chloropyrimidine
• AG-L-56400
• AK-66086
• CTK6A8690
• KB-45283
• RL00996
• 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine
• 1220028-08-9
• VYB02808
• DTXSID40618244
• AKOS009104138
• F8882-4309
• 4-Pyrimidinamine, 6-chloro-N-(2-methylpropyl)-
• J-518633
• SB56946
• CS-0361010
• DB-242777

• MDL： MFCD13562464
• Inchi： 1S/C8H12ClN3/c1-6(2)4-10-8-3-7(9)11-5-12-8/h3,5-6H,4H2,1-2H3,(H,10,11,12)
• InChI Key： PBOXDEVGXRUQJT-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC=N1)NCC(C)C

Computed Properties

• Exact Mass: 185.0719751g/mol
• Monoisotopic Mass: 185.0719751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 37.8Ų

6-chloro-N-(2-methylpropyl)pyrimidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine

Introduction to 6-Chloro-N-(2-Methylpropyl)pyrimidin-4-amine (CAS No. 1220028-08-9)

6-Chloro-N-(2-methylpropyl)pyrimidin-4-amine (CAS No. 1220028-08-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine core and functional groups, has shown promising potential in various therapeutic applications. In this comprehensive introduction, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements of 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine.

The chemical structure of 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine is defined by a pyrimidine ring with a chlorine substituent at the 6-position and an N-(2-methylpropyl) group attached to the 4-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an interesting candidate for drug development. The molecular formula of this compound is C₉H₁₃ClN₃, and its molecular weight is approximately 198.67 g/mol.

The synthesis of 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine can be achieved through various routes, each with its own advantages and limitations. One common method involves the reaction of 6-chloropyrimidin-4(3H)-one with 2-methylpropylamine in the presence of a suitable catalyst. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the use of microwave-assisted synthesis, which has been shown to significantly reduce reaction times and improve yields.

In terms of biological activities, 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine has been extensively studied for its potential as an antiviral agent. Recent research has demonstrated that this compound exhibits potent antiviral activity against a range of viruses, including influenza A virus and herpes simplex virus (HSV). The mechanism of action is believed to involve the inhibition of viral replication through interference with key viral enzymes or pathways. These findings have sparked interest in further exploring the therapeutic potential of 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine in the treatment of viral infections.

Beyond its antiviral properties, 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine has also shown promise in other therapeutic areas. For instance, studies have indicated that this compound may have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The neuroprotective activity is thought to be mediated through its ability to modulate neurotransmitter systems and reduce oxidative stress.

The pharmacokinetic properties of 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine have been investigated to understand its behavior in biological systems. Preclinical studies have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic profiles, suggesting that it may be suitable for development as an oral medication. Additionally, the compound has demonstrated low toxicity in animal models, further supporting its potential for clinical use.

In the realm of clinical research, several Phase I and Phase II trials are currently underway to evaluate the safety and efficacy of 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine. These trials are focused on assessing its antiviral activity in patients with viral infections such as influenza and HSV. Preliminary results from these trials have been encouraging, with no significant adverse effects reported thus far.

The future prospects for 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic properties while minimizing potential side effects. Additionally, efforts are being made to develop novel delivery systems that can improve the bioavailability and target specificity of this compound.

In conclusion, 6-chloro-N-(2-methylpropyl)pyrimidin-4-amine (CAS No. 1220028-08-9) is a versatile compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, combined with its promising biological activities and favorable pharmacokinetic properties, makes it an exciting candidate for further development as a therapeutic agent.